Cas no 1227581-07-8 (3-Chloro-2-methoxy-6-methylpyridine)

• Product Name: 3-Chloro-2-methoxy-6-methylpyridine
• CAS No: 1227581-07-8
• MF: C₇H₈ClNO
• MW: 157.597520828247
• MDL: MFCD16610598
• CID: 2113564
• PubChem ID: 58741876
• Update Time: 2025-11-01

3-Chloro-2-methoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-methoxy-6-methylPyridine
• Pyridine, 3-chloro-2-methoxy-6-methyl-
• 3-Chloro-2-methoxy-6-methylpyridine

• MDL： MFCD16610598
• Inchi： 1S/C7H8ClNO/c1-5-3-4-6(8)7(9-5)10-2/h3-4H,1-2H3
• InChI Key： IXLVEJGDYMDMFN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=NC=1OC

Computed Properties

• Exact Mass: 157.0294416g/mol
• Monoisotopic Mass: 157.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Chloro-2-methoxy-6-methylpyridine

3-Chloro-2-methoxy-6-methylpyridine (CAS No. 1227581-07-8): An Overview of Its Properties, Applications, and Recent Research

3-Chloro-2-methoxy-6-methylpyridine (CAS No. 1227581-07-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with a chlorine atom, a methoxy group, and a methyl group. The combination of these functional groups imparts distinct chemical and physical properties that make it valuable in various applications.

The molecular formula of 3-Chloro-2-methoxy-6-methylpyridine is C₈H₉ClNO, and its molecular weight is approximately 168.61 g/mol. The compound is typically a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These solubility properties make it suitable for use in both liquid and solid formulations.

In terms of chemical stability, 3-Chloro-2-methoxy-6-methylpyridine is relatively stable under normal conditions but can undergo various chemical reactions under specific conditions. For instance, the chlorine atom can be readily substituted in nucleophilic substitution reactions, making it a useful intermediate in the synthesis of more complex molecules. The methoxy group can also participate in reactions such as ether cleavage or substitution, while the methyl group can undergo oxidation or other transformations.

The biological activity of 3-Chloro-2-methoxy-6-methylpyridine has been the subject of several recent studies. One notable application is its use as an intermediate in the synthesis of agrochemicals and pharmaceuticals. In the agrochemical industry, compounds derived from 3-Chloro-2-methoxy-6-methylpyridine have shown promise as herbicides and fungicides due to their ability to disrupt key metabolic pathways in plants and fungi.

In the pharmaceutical sector, 3-Chloro-2-methoxy-6-methylpyridine has been explored for its potential therapeutic applications. Recent research has focused on its use as a building block for the synthesis of novel drugs targeting various diseases. For example, a study published in the Journal of Medicinal Chemistry reported the development of a series of pyridine-based compounds derived from 3-Chloro-2-methoxy-6-methylpyridine, which exhibited potent anti-inflammatory and analgesic properties. These compounds were found to be effective in reducing inflammation and pain in animal models without significant side effects.

The versatility of 3-Chloro-2-methoxy-6-methylpyridine extends beyond its use as an intermediate. It has also been investigated for its potential as a ligand in coordination chemistry. Research published in Inorganic Chemistry highlighted the ability of 3-Chloro-2-methoxy-6-methylpyridine to form stable complexes with transition metals, which could have applications in catalysis and materials science. These complexes have shown promise in catalyzing various organic transformations, such as C-H activation and cross-coupling reactions.

Safety considerations are an important aspect when handling any chemical compound. While 3-Chloro-2-methoxy-6-methylpyridine is not classified as a hazardous material under current regulations, it is essential to follow standard safety protocols during handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, 3-Chloro-2-methoxy-6-methylpyridine (CAS No. 1227581-07-8) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure provides a foundation for the development of novel compounds with diverse biological activities and industrial uses. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various fields.